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Compound of Interest

Compound Name: 3-Nitroquinoline

CAS No.: 17576-53-3

Cat. No.: B096883

Get Quote

Executive Summary
3-Nitroquinoline (CAS: 12408-11-6) is a significant heteroaromatic compound used primarily

as a precursor in organic synthesis and as a reference standard in mutagenicity studies (often

as a structural analog to the potent carcinogen 4-nitroquinoline-1-oxide).[1] Its utility is defined

by its solubility in polar aprotic solvents and its susceptibility to photoreduction. This guide

synthesizes physicochemical data with practical laboratory protocols to ensure reproducible

experimental outcomes.

Physicochemical Characterization
Understanding the fundamental properties of 3-Nitroquinoline is a prerequisite for selecting

appropriate solvents and storage conditions.
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Property Value / Description Context

CAS Number 12408-11-6 Unique Identifier

Molecular Formula C₉H₆N₂O₂
Nitro-substituted quinoline

scaffold

Molecular Weight 174.16 g/mol --

Appearance Yellow crystalline solid
Typical of nitro-aromatics due

to n→π* transitions

LogP (Octanol/Water) ~1.4 – 2.0 (Calculated)

Indicates moderate

lipophilicity; poor water

solubility

pKa ~2.5 (Quinoline nitrogen)
Weakly basic; protonation

possible in strong acids

Solubility Profile and Solvent Selection
The solubility of 3-Nitroquinoline is governed by the interaction between its hydrophobic

aromatic rings/nitro group and the solvent's polarity.

Solubility Data Summary
Qualitative assessment based on polarity indices and structural analogs.

Solvent Solubility Rating Primary Application

DMSO (Dimethyl Sulfoxide) High (>50 mg/mL)
Biological assays, stock

solutions

Chloroform / DCM High
Synthetic extractions, NMR

analysis

Acetone / Ethyl Acetate Moderate to High Purification, chromatography

Ethanol / Methanol Moderate (Heat often req.) Recrystallization

Water Low / Insoluble (<0.1 mg/mL) Precipitation medium
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Solvent Selection Logic
For Biological Assays:DMSO is the gold standard. It solubilizes the hydrophobic core

effectively. Caution: Ensure the final DMSO concentration in cell culture is <0.1% to avoid

solvent toxicity.

For Synthesis:Chloroform or Dichloromethane (DCM) are preferred for reactions requiring

non-nucleophilic media.

For Recrystallization:Ethanol is ideal. The compound is soluble in hot ethanol but precipitates

upon cooling, maximizing recovery.

Solvent Selection Decision Tree
The following diagram illustrates the logical flow for selecting a solvent based on the intended

experimental application.

Select Application

Biological Assay
(Cell Culture/Enzyme) Organic Synthesis Purification / Recrystallization

Solvent: DMSO
(High Solubility, Biocompatible)

Stock Solution

Solvent: DCM or Chloroform
(High Solubility, Volatile)

Reaction Medium

Solvent: Ethanol
(Temp-Dependent Solubility)

Hot Dissolution -> Cool

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental requirements.

Stability and Degradation Mechanisms
3-Nitroquinoline is relatively stable under standard laboratory conditions but exhibits specific

sensitivities that must be managed.
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Photostability (Critical)
Like many nitro-aromatics, 3-Nitroquinoline is photosensitive. Exposure to UV or intense

visible light can induce photoreduction.

Mechanism: The nitro group (-NO₂) can be reduced to a nitroso (-NO) or hydroxylamine (-

NHOH) intermediate, and eventually to an amine (-NH₂), often accompanied by ring

degradation or dimerization.

Impact: Changes in color (darkening of yellow powder) and appearance of impurity peaks in

HPLC.

Chemical Stability[3]
Hydrolysis: Stable in neutral and moderately acidic/basic aqueous suspensions.

Thermal: Stable up to its melting point. Avoid prolonged heating >100°C in air to prevent

oxidative degradation.

Degradation Pathway Visualization
The following diagram outlines the theoretical photodegradation pathway common to

nitroquinolines.
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UV Light (hν) 3-Nitrosoquinoline
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Figure 2: Simplified photodegradation pathway of 3-Nitroquinoline upon UV exposure.

Experimental Protocols
Standardized Stock Solution Preparation (10 mM in
DMSO)
This protocol ensures a stable stock for biological testing.
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Weighing: Accurately weigh 1.74 mg of 3-Nitroquinoline into a sterile, amber

microcentrifuge tube.

Why Amber? To prevent photodegradation during handling.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (biotech grade).

Dissolution: Vortex vigorously for 30 seconds. Sonicate for 5 minutes if visual particulates

remain.

Check: Solution should be clear and yellow.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Solubility Determination Protocol (Shake-Flask Method)
Use this workflow to determine exact solubility in a novel solvent.

Saturation: Add excess 3-Nitroquinoline solid to 1 mL of the target solvent in a glass vial.

Equilibration: Shake at constant temperature (e.g., 25°C) for 24 hours.

Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter (PTFE is resistant to

most organic solvents).

Quantification: Dilute the filtrate and analyze via UV-Vis spectrophotometry (approx. λmax

~260-300 nm) or HPLC against a standard curve.

Handling and Safety (HSE)
Mutagenicity: 3-Nitroquinoline is a structural analog of 4-nitroquinoline-1-oxide (a potent

mutagen). Treat as a suspected mutagen.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to

avoid inhalation.

Waste Disposal: Dispose of as hazardous organic waste (halogenated/non-halogenated

depending on solvent). Do not pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b096883/docs?utm_src=pdf-body#comprehensive-guide-to-the-solubility-and-stability-of-3-nitroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitroquinoline
https://www.benchchem.com/product/b096883/docs?utm_src=pdf-body#comprehensive-guide-to-the-solubility-and-stability-of-3-nitroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitroquinoline
https://chem.nlm.nih.gov/chemidplus/rn/12408-11-6
https://www.benchchem.com/product/b096883?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitroquinoline
https://www.benchchem.com/product/b096883/docs#comprehensive-guide-to-the-solubility-and-stability-of-3-nitroquinoline
https://www.benchchem.com/product/b096883/docs#comprehensive-guide-to-the-solubility-and-stability-of-3-nitroquinoline
https://www.benchchem.com/product/b096883/docs#comprehensive-guide-to-the-solubility-and-stability-of-3-nitroquinoline
https://www.benchchem.com/product/b096883/docs#comprehensive-guide-to-the-solubility-and-stability-of-3-nitroquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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